(Butan-2-yl)[2-(dimethylamino)-2-(furan-2-yl)ethyl]amine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
(Butan-2-yl)[2-(dimethylamino)-2-(furan-2-yl)ethyl]amine is a tertiary amine featuring a branched butan-2-yl group attached to an ethylamine backbone. The ethyl chain is substituted at the second carbon with a dimethylamino group (-N(CH₃)₂) and a furan-2-yl heterocycle. This unique structure confers both lipophilic (butan-2-yl, furan) and hydrophilic (dimethylamino) properties, making it a molecule of interest in medicinal chemistry and materials science.
Properties
Molecular Formula |
C12H22N2O |
|---|---|
Molecular Weight |
210.32 g/mol |
IUPAC Name |
N'-butan-2-yl-1-(furan-2-yl)-N,N-dimethylethane-1,2-diamine |
InChI |
InChI=1S/C12H22N2O/c1-5-10(2)13-9-11(14(3)4)12-7-6-8-15-12/h6-8,10-11,13H,5,9H2,1-4H3 |
InChI Key |
DPIFKMPUKZJUNR-UHFFFAOYSA-N |
Canonical SMILES |
CCC(C)NCC(C1=CC=CO1)N(C)C |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (Butan-2-yl)[2-(dimethylamino)-2-(furan-2-yl)ethyl]amine typically involves the reaction of furan-2-carbaldehyde with dimethylamine and butan-2-ylamine under controlled conditions. The reaction is usually carried out in the presence of a catalyst such as palladium on carbon (Pd/C) and under an inert atmosphere to prevent oxidation .
Industrial Production Methods
Industrial production of this compound follows similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity. The process involves the use of large reactors, precise temperature control, and efficient purification techniques such as distillation and chromatography .
Chemical Reactions Analysis
Types of Reactions
(Butan-2-yl)[2-(dimethylamino)-2-(furan-2-yl)ethyl]amine undergoes various chemical reactions, including:
Oxidation: The furan ring can be oxidized to form furan-2-carboxylic acid.
Reduction: The compound can be reduced to form the corresponding alcohol.
Substitution: The dimethylamino group can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.
Substitution: Reagents like alkyl halides and acyl chlorides are used for substitution reactions.
Major Products Formed
Oxidation: Furan-2-carboxylic acid.
Reduction: Corresponding alcohol.
Substitution: Various substituted amines depending on the reagents used.
Scientific Research Applications
(Butan-2-yl)[2-(dimethylamino)-2-(furan-2-yl)ethyl]amine has several applications in scientific research:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Studied for its potential biological activity and interactions with biomolecules.
Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.
Industry: Utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of (Butan-2-yl)[2-(dimethylamino)-2-(furan-2-yl)ethyl]amine involves its interaction with specific molecular targets. The dimethylamino group can interact with various receptors and enzymes, modulating their activity. The furan ring can participate in π-π interactions and hydrogen bonding, influencing the compound’s binding affinity and specificity .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Analogues and Key Differences
The following compounds share structural motifs with the target molecule:
| Compound Name | Molecular Formula | Molar Mass (g/mol) | Key Structural Features | Source |
|---|---|---|---|---|
| (Butan-2-yl)[2-(dimethylamino)-2-(furan-2-yl)ethyl]amine (Target) | C₁₂H₂₂N₂O* | ~210–220* | Butan-2-yl, ethyl backbone with dimethylamino and furan-2-yl substituents | N/A |
| 2-Amino-1-(furan-2-yl)ethylethylamine | C₁₂H₂₂N₂O | 210.32 | Primary amine (-NH₂) instead of dimethylamino; butyl instead of butan-2-yl | |
| Butan-2-yl({[5-(4-fluorophenyl)furan-2-yl]methyl})amine | C₁₅H₁₈FNO | 247.31 | 4-Fluorophenyl-furan substituent; lacks dimethylamino group | |
| 2-(Dimethylamino)-2-(furan-2-yl)ethylamine | C₁₇H₂₄N₂O₂ | 288.39 | Additional 2-methylcyclopropyl-furan substituent; more complex branching | |
| Ethyl 4-(dimethylamino) benzoate | C₁₁H₁₅NO₂ | 193.24 | Ester-linked dimethylamino group; lacks furan and alkyl chain |
Notes:
Physicochemical and Reactivity Comparisons
Solubility and Lipophilicity :
- The target’s dimethylamino group improves water solubility relative to purely lipophilic analogues like butan-2-yl({[5-(4-fluorophenyl)furan-2-yl]methyl})amine . However, the butan-2-yl and furan groups likely increase logP, favoring organic phase partitioning.
- Ethyl 4-(dimethylamino) benzoate has higher aqueous solubility (due to the ester group) but lacks the conformational flexibility of the target’s ethyl backbone.
Reactivity :
- In resin systems, dimethylamino-containing compounds (e.g., 2-(dimethylamino) ethyl methacrylate in ) show lower conversion efficiency than benzoate derivatives but benefit from additives like diphenyliodonium hexafluorophosphate (DPI).
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
